Cas no 1211580-90-3 (N-Methoxy-N,2-dimethylisonicotinamide)

• Product Name: N-Methoxy-N,2-dimethylisonicotinamide
• CAS No: 1211580-90-3
• MF: C₉H₁₂N₂O₂
• MW: 180.203782081604
• CID: 4815900
• Update Time: 2025-05-21

N-Methoxy-N,2-dimethylisonicotinamide Chemical and Physical Properties

Names and Identifiers

• N-Methoxy-N,2-dimethylisonicotinamide
• N-methoxy-N,2-dimethylpyridine-4-carboxamide

• Inchi： 1S/C9H12N2O2/c1-7-6-8(4-5-10-7)9(12)11(2)13-3/h4-6H,1-3H3
• InChI Key： GPTICWZHBPFQMH-UHFFFAOYSA-N
• SMILES： O(C)N(C)C(C1C=CN=C(C)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4

Additional information on N-Methoxy-N,2-dimethylisonicotinamide

Comprehensive Analysis of N-Methoxy-N,2-dimethylisonicotinamide (CAS 1211580-90-3): Properties, Applications, and Industry Insights

N-Methoxy-N,2-dimethylisonicotinamide (CAS 1211580-90-3) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This isonicotinamide derivative belongs to the class of N-methoxy amides, which are increasingly studied for their bioactivity and synthetic versatility. With the rise of targeted drug discovery and green chemistry trends, compounds like this are being reevaluated for their potential in sustainable applications.

The molecular structure of N-Methoxy-N,2-dimethylisonicotinamide features a pyridine core substituted with both methyl and methoxy groups, creating distinct electronic properties that influence its reactivity profile. Researchers particularly value its balanced lipophilicity parameters, which make it valuable for medicinal chemistry optimization projects. Recent studies suggest potential utility as a building block in the development of novel enzyme inhibitors, aligning with current industry focus on precision therapeutics.

From a synthetic chemistry perspective, CAS 1211580-90-3 demonstrates interesting regioselective behavior that has captured the interest of process chemists. Its stability under various catalytic conditions makes it suitable for high-throughput screening applications, addressing the pharmaceutical industry's need for diverse compound libraries. The compound's structure-activity relationships are currently being explored in several academic and industrial research programs.

Analytical characterization of N-Methoxy-N,2-dimethylisonicotinamide reveals excellent chromatographic properties, facilitating its detection and quantification in complex matrices. This attribute is particularly valuable in metabolite identification studies and ADME screening, which are critical components of modern drug development pipelines. Advanced spectroscopic techniques including 2D NMR and high-resolution mass spectrometry have been successfully applied to study this compound's molecular interactions.

The compound's thermal and solution stability profile makes it suitable for various formulation approaches. Current research explores its potential as a prodrug moiety or pharmacophore element in bioactive molecules. With growing interest in fragment-based drug design, CAS 1211580-90-3 offers valuable molecular diversity that complements existing chemical space exploration efforts.

Industrial applications of N-Methoxy-N,2-dimethylisonicotinamide extend to material science applications, where its coordination chemistry with various metals is being investigated for catalytic systems development. The compound's electronic properties show promise in organic electronic materials, aligning with the growing demand for specialty chemicals in emerging technologies.

From a regulatory perspective, proper handling and storage of CAS 1211580-90-3 follows standard laboratory safety protocols. While not classified as hazardous under current systems, appropriate risk assessment measures should always accompany its use in research settings. The compound's environmental fate characteristics are currently being evaluated as part of broader green chemistry initiatives in the chemical industry.

The commercial availability of N-Methoxy-N,2-dimethylisonicotinamide through specialized chemical suppliers has increased in recent years, reflecting growing research demand. Pricing and supply chain considerations vary based on purity specifications and batch sizes, with custom synthesis options becoming more prevalent to support medicinal chemistry programs.

Future research directions for this compound include exploration of its biocatalytic transformations and potential in asymmetric synthesis. The scientific community continues to investigate its structure-property relationships through computational and experimental approaches, particularly in the context of molecular recognition phenomena. These studies contribute valuable data to cheminformatics databases supporting drug discovery efforts.

For researchers working with CAS 1211580-90-3, recent literature suggests optimal purification methods and analytical protocols to ensure reproducible results. The compound's growing presence in patent literature indicates expanding industrial interest, particularly in applications involving heterocyclic chemistry and molecular design strategies.